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Compound of Interest

O-(4-
Compound Name:

Methoxybenzyl)hydroxylamine

cat. No.: B1330197

Essential Safety and Handling Guide for O-(4-
Methoxybenzyl)hydroxylamine

This guide provides crucial safety, handling, and disposal information for laboratory
professionals working with O-(4-Methoxybenzyl)hydroxylamine and its hydrochloride salt.
Adherence to these procedures is vital for ensuring personal safety and minimizing
environmental impact.

Chemical Safety and Properties

0O-(4-Methoxybenzyl)hydroxylamine hydrochloride is classified as a substance that can
cause skin irritation, serious eye irritation, and may cause respiratory irritation. It is also harmful
if swallowed.[1][2][3] Below is a summary of its key characteristics.
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Property Value

C8H11NO2 (base), C8H12CINO2
(hydrochloride salt)[1][4]

Molecular Formula

Molecular Weight 153.18 g/mol [1][4]

Appearance Solid

Storage Temperature 2-8°C, in an inert atmosphere[5]
Hazard Statements H302: Harmful if swallowed[1][5]

H315: Causes skin irritation[1][3]

H319: Causes serious eye irritation[1][3]

H335: May cause respiratory irritation[1][3]

Signal Word Danger[5]

Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is mandatory to ensure safety when

handling O-(4-Methoxybenzyl)hydroxylamine.

Core PPE Requirements

Eye and Face Protection: Chemical splash goggles that meet the ANSI Z.87.1 standard are
required. A face shield should be worn over safety glasses, especially when there is a risk of
splashing or exothermic reactions.[6]

Hand Protection: Wear compatible chemical-resistant gloves.[5] Disposable nitrile gloves can
offer initial protection, but it is crucial to consult the glove manufacturer's resistance guide for
prolonged use.[6] Gloves should be inspected before each use and replaced immediately
upon contamination.[6]

Body Protection: A lab coat should be worn and fully buttoned.[6] For larger quantities or
when there is a significant risk of splashing, chemical-resistant overalls or a Tyvek suit is
recommended.[7]
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o Footwear: Closed-toe and closed-heel shoes that cover the entire foot are mandatory.[6]

o Respiratory Protection: If working outside of a certified chemical fume hood or if dust
generation is likely, a NIOSH-approved respirator is required.[3][6] For nuisance levels of
dust, a type N95 (US) or type P1 (EN143) dust mask may be sufficient.[3]

Operational and Disposal Plans
Step-by-Step Handling Protocol

e Preparation:

o

Before handling, ensure that a safety shower and eye wash station are readily accessible.

[5]

o

Work in a well-ventilated area, preferably within a certified chemical fume hood.[2][5]

[¢]

Don all required personal protective equipment as outlined above.

[¢]

Have a spill kit readily available.

e Handling:

o

Avoid the formation of dust and aerosols.[8]

[¢]

Avoid breathing dust, fumes, or vapors.[3][5]

[¢]

Prevent contact with skin and eyes.[5][8]

[e]

Use spark-proof tools and explosion-proof equipment if necessary.[8]

o

Keep the container tightly closed when not in use.[2][5]

o Storage:

o Store in a cool, dry place in a tightly sealed container.[2]

o Store at a temperature between 2°C - 8°C.[5]
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o Store away from incompatible materials and oxidizing agents.[2]

Disposal Plan

» Waste Classification: This substance is classified as hazardous waste.[1]
o Disposal Procedure:

o Dispose of the chemical and its container in accordance with local, regional, and national
regulations.[1][5]

o Do not allow the chemical to enter drains or the soil.[5][8]

o Contaminated packaging should be disposed of at a hazardous or special waste collection
point.[1]

Emergency Procedures
First Aid Measures
« |If Swallowed: Rinse the mouth with water. Do NOT induce vomiting. Call a poison center or

doctor if you feel unwell.[1][5]

« If on Skin: Wash with plenty of soap and water for at least 15 minutes. If skin irritation occurs,
seek medical advice. Remove contaminated clothing and wash it before reuse.[1][7][9]

 If in Eyes: Rinse cautiously with water for several minutes, including under the eyelids.
Remove contact lenses if present and easy to do. Continue rinsing for at least 15 minutes. If
eye irritation persists, get medical advice/attention.[1][3][5]

« If Inhaled: Remove the person to fresh air and keep them comfortable for breathing. If not
breathing, give artificial respiration.[1][5]

Spill Response Workflow

In the event of a spill, follow the workflow outlined below to ensure a safe and effective
cleanup.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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